Cas no 58235-81-7 (Methyl 5-chlorofuran-2-carboxylate)

• Product Name: Methyl 5-chlorofuran-2-carboxylate
• CAS No: 58235-81-7
• MF: C₆H₅ClO₃
• MW: 160.555101156235
• MDL: MFCD00092875
• CID: 1029341
• PubChem ID: 12239444
• Update Time: 2025-05-24

Methyl 5-chlorofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chlorofuran-2-carboxylate
• Methyl 5-chloro-2-furoate
• 2-Furancarboxylic acid, 5-chloro-, methyl ester
• C6H5ClO3
• Methyl5-Chlorofuran-2-carboxylate
• 5-Chloro-2-furoic acid methylester
• 7113AJ
• SY030840
• ST24047995
• AMY3060
• AKOS006243262
• DA-32329
• SCHEMBL4675517
• DTXSID60481917
• AS-40517
• A869499
• MFCD00092875
• CS-0150805
• 58235-81-7

• MDL： MFCD00092875
• Inchi： 1S/C6H5ClO3/c1-9-6(8)4-2-3-5(7)10-4/h2-3H,1H3
• InChI Key： WXVHAUZPVNUGSJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 159.99300
• Monoisotopic Mass: 159.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.4

Experimental Properties

• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 210.0±20.0 ºC (760 Torr),
• Flash Point: 80.8±21.8 ºC,
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 39.44000
• LogP: 1.71960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 5-chlorofuran-2-carboxylate

Methyl 5-chlorofuran-2-carboxylate: A Comprehensive Overview

Methyl 5-chlorofuran-2-carboxylate, identified by the CAS Registry Number 58235-81-7, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as Methyl 5-chloro-2-furoate, belongs to the class of furan derivatives, which are widely studied for their unique chemical properties and potential uses in diverse fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of Methyl 5-chlorofuran-2-carboxylate consists of a furan ring with a chlorine substituent at the 5-position and a methyl ester group attached to the 2-position of the ring. This arrangement imparts specific reactivity and stability to the molecule, making it suitable for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pesticides and herbicides.

One of the most notable applications of Methyl 5-chlorofuran-2-carboxylate is in the field of agricultural chemistry. Researchers have explored its potential as a precursor for developing safer and more effective crop protection agents. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit promising activity against several plant pathogens, suggesting its potential use in sustainable agriculture practices.

In addition to its agricultural applications, Methyl 5-chlorofuran-2-carboxylate has also been investigated for its pharmacological properties. Preclinical studies indicate that certain derivatives of this compound may possess anti-inflammatory and antioxidant activities, making them candidates for drug development. The furan ring's ability to act as a bioisostere for other heterocyclic structures has further enhanced its utility in medicinal chemistry.

The synthesis of Methyl 5-chlorofuran-2-carboxylate involves several well-established chemical reactions, including Friedel-Crafts acylation and subsequent esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes for this compound. For example, the use of solid acid catalysts has been reported to significantly improve the yield and purity of Methyl 5-chlorofuran-2-carboxylate while reducing waste generation.

From an environmental perspective, understanding the fate and toxicity of Methyl 5-chlorofuran-2-carboxylate is crucial for its safe application. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is required to assess its long-term effects on non-target organisms and ecosystems.

In conclusion, Methyl 5-chlorofuran-2-carboxylate (CAS No. 58235-81-7) stands out as a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry. As ongoing research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.